Cas no 1852933-04-0 (3-(2-Ethyl-3-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine)

• Product name: 3-(2-Ethyl-3-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine
• CAS No: 1852933-04-0
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 6295790
• PubChem ID: 165467294

3-(2-Ethyl-3-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1852933-04-0
• EN300-788226
• 3-(2-ethyl-3-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine
• 3-(2-Ethyl-3-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine

• Inchi： 1S/C10H20F2N2/c1-3-9-8(2)4-5-14(9)7-10(11,12)6-13/h8-9H,3-7,13H2,1-2H3
• InChI Key： UAYLBIQMLXMMTJ-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1CCC(C)C1CC)F

Computed Properties

• Exact Mass: 206.15945497g/mol
• Monoisotopic Mass: 206.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-(2-Ethyl-3-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine

Compound CAS No. 1852933-04-0: 3-(2-Ethyl-3-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine

Compound CAS No. 1852933-04-0, also known as 3-(2-Ethyl-3-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine, is a highly specialized chemical compound with unique structural and functional properties. This compound belongs to the class of amines, specifically featuring a pyrrolidine ring system and fluorinated substituents. The combination of these structural elements makes it a promising candidate for various applications in the fields of pharmacology, materials science, and organic synthesis.

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered nitrogen-containing ring. The pyrrolidine ring is further substituted with an ethyl and a methyl group at positions 2 and 3, respectively. This substitution pattern enhances the compound's stability and contributes to its unique reactivity. Additionally, the presence of two fluorine atoms on the propanamine chain introduces electronic effects that can influence the compound's interaction with biological systems or other chemical entities.

Recent studies have highlighted the potential of 3-(2-Ethyl-3-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine in drug delivery systems. The fluorinated propanamine chain has been shown to enhance the bioavailability of certain therapeutic agents by improving their solubility and permeability across biological membranes. Furthermore, the pyrrolidine ring system has been recognized for its ability to act as a carrier in targeted drug delivery mechanisms, potentially reducing side effects and increasing therapeutic efficacy.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and ring-closing reactions. The synthesis typically begins with the preparation of intermediates that incorporate the pyrrolidine ring structure. Subsequent fluorination steps are then employed to introduce the difluoro substituents on the propanamine chain. The overall synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 78°C and a boiling point around 185°C under standard conditions. These properties make it suitable for use in various industrial processes that require thermal stability. Additionally, its solubility in common organic solvents such as dichloromethane and acetonitrile facilitates its use in solution-based reactions.

From an environmental perspective, preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its environmental impact and to develop strategies for safe disposal or recycling.

In conclusion, Compound CAS No. 1852933-04-0, or 3-(2-Ethyl-methylpyrrolidin-1-yl-)-difluoropropan-amine, represents a significant advancement in chemical design with potential applications across multiple disciplines. Its unique structure, combined with favorable physical and chemical properties, positions it as a valuable tool for researchers and industry professionals alike.